![molecular formula C10H13NO2S B4424106 N-cyclopropyl-1-phenylmethanesulfonamide](/img/structure/B4424106.png)
N-cyclopropyl-1-phenylmethanesulfonamide
Overview
Description
N-cyclopropyl-1-phenylmethanesulfonamide is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a potent inhibitor of the enzyme carbonic anhydrase IX, which is overexpressed in several types of cancer.
Mechanism of Action
The mechanism of action of N-cyclopropyl-1-phenylmethanesulfonamide involves the inhibition of carbonic anhydrase IX, which is overexpressed in hypoxic tumor cells. Carbonic anhydrase IX plays a crucial role in maintaining the pH balance of tumor cells, which is essential for their survival. Inhibition of carbonic anhydrase IX leads to a decrease in pH, which disrupts the cellular processes of tumor cells and ultimately leads to their death.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and side effects in animal studies. It does not affect the normal functioning of healthy cells and tissues. The compound has also been shown to have a favorable pharmacokinetic profile, with good bioavailability and distribution in the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-cyclopropyl-1-phenylmethanesulfonamide is its specificity towards carbonic anhydrase IX. This allows for targeted therapy of hypoxic tumor cells, while sparing healthy cells. The compound is also relatively easy to synthesize, making it accessible for laboratory studies. However, one limitation of the compound is its poor solubility in aqueous solutions, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for the research on N-cyclopropyl-1-phenylmethanesulfonamide. One direction is to optimize the synthesis method to improve the solubility and stability of the compound. Another direction is to investigate the potential of the compound as a radiosensitizer in combination with radiation therapy. Additionally, further studies are needed to understand the long-term effects of the compound on healthy cells and tissues. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound as an anticancer agent in humans.
Conclusion:
This compound is a promising compound with potential as an anticancer agent. Its specificity towards carbonic anhydrase IX makes it a targeted therapy for hypoxic tumor cells, while sparing healthy cells. The compound has been shown to have minimal toxicity and side effects in animal studies, and it has a favorable pharmacokinetic profile. Further research is needed to optimize the synthesis method, investigate the potential as a radiosensitizer, and evaluate the safety and efficacy in clinical trials.
Scientific Research Applications
N-cyclopropyl-1-phenylmethanesulfonamide has been extensively studied for its potential as an anticancer agent. It has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. The compound has been tested on various types of cancer, including breast, lung, prostate, and colon cancer. It has also been shown to sensitize cancer cells to radiation therapy.
properties
IUPAC Name |
N-cyclopropyl-1-phenylmethanesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2S/c12-14(13,11-10-6-7-10)8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSBKYOUDFPFYDR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NS(=O)(=O)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.